molecular formula C11H6ClN3O2 B8760069 1-(4-Chlorophenyl)-5-cyano-1h-pyrazole-4-carboxylic acid CAS No. 98476-34-7

1-(4-Chlorophenyl)-5-cyano-1h-pyrazole-4-carboxylic acid

Cat. No.: B8760069
CAS No.: 98476-34-7
M. Wt: 247.64 g/mol
InChI Key: CHYAPGPZIQCOOA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(4-Chlorophenyl)-5-cyano-1h-pyrazole-4-carboxylic acid is a useful research compound. Its molecular formula is C11H6ClN3O2 and its molecular weight is 247.64 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

98476-34-7

Molecular Formula

C11H6ClN3O2

Molecular Weight

247.64 g/mol

IUPAC Name

1-(4-chlorophenyl)-5-cyanopyrazole-4-carboxylic acid

InChI

InChI=1S/C11H6ClN3O2/c12-7-1-3-8(4-2-7)15-10(5-13)9(6-14-15)11(16)17/h1-4,6H,(H,16,17)

InChI Key

CHYAPGPZIQCOOA-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1N2C(=C(C=N2)C(=O)O)C#N)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A hot solution of 5.61 g of potassium hydroxide dissolved in 110 ml of 3A ethanol was added to a hot solution of 11.3 g of 5-cyano-1-(4-chlorophenyl)-1H-pyrazole-4-carboxylic acid, ethyl ester dissolved in 225 ml of 3A ethanol. The precipitated salt that was formed was dissolved into 1 liter of water and the solution was acidified with concentrated hydrochloric acid. The precipitated solid was collected by filtraton and recrystallized from toluene to provide 8.47 g of 5-cyano-1-(4-chlorophenyl)-1H-pyrazole-4-carboxylic acid. MP=192°-195° C.
Quantity
5.61 g
Type
reactant
Reaction Step One
[Compound]
Name
3A
Quantity
110 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Quantity
11.3 g
Type
reactant
Reaction Step Two
Name
Quantity
1 L
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
[Compound]
Name
3A
Quantity
225 mL
Type
solvent
Reaction Step Five
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Five

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.